Cas no 179329-70-5 (Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-)

Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)- structure
179329-70-5 structure
Product Name:Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-
CAS No:179329-70-5
MF:C11H8O6
MW:236.177623748779
CID:1368692
Update Time:2024-08-16

Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(2,5-dihydro-3,4-dihydroxy-5-oxo-2-furanyl)-
    • Inchi: 1S/C11H8O6/c12-7-8(13)11(16)17-9(7)5-1-3-6(4-2-5)10(14)15/h1-4,9,12-13H,(H,14,15)
    • InChI Key: SBXLKVYNHQKUGR-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(C2C(O)=C(O)C(=O)O2)C=C1

Computed Properties

  • Exact Mass: 236.03204

Experimental Properties

  • Density: 1.733±0.06 g/cm3(Predicted)
  • Boiling Point: 553.1±50.0 °C(Predicted)
  • PSA: 104.06
  • pka: 3.62±0.10(Predicted)

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